Cas no 125103-44-8 (1H-Pyrazole-4-carboxamide,N-(1,1-dimethylethyl)-5-methyl-1,3-diphenyl-)

• Product Name: 1H-Pyrazole-4-carboxamide,N-(1,1-dimethylethyl)-5-methyl-1,3-diphenyl-
• CAS No: 125103-44-8
• MF: C₂₁H₂₃N₃O
• MW: 333.426824808121
• CID: 191422
• PubChem ID: 3079314
• Update Time: 2025-04-19

1H-Pyrazole-4-carboxamide,N-(1,1-dimethylethyl)-5-methyl-1,3-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxamide,N-(1,1-dimethylethyl)-5-methyl-1,3-diphenyl-
• N-tert-butyl-5-methyl-1,3-diphenylpyrazole-4-carboxamide
• 125103-44-8
• DTXSID90154642
• N-(1,1-Dimethylethyl)-1,3-diphenyl-5-methyl-1H-pyrazole-4-carboxamide
• 1H-Pyrazole-4-carboxamide, N-(1,1-dimethylethyl)-1,3-diphenyl-5-methyl-
• BRN 4200590

• Inchi： 1S/C21H23N3O/c1-15-18(20(25)22-21(2,3)4)19(16-11-7-5-8-12-16)23-24(15)17-13-9-6-10-14-17/h5-14H,1-4H3,(H,22,25)
• InChI Key： CULOASACBZHKKR-UHFFFAOYSA-N
• SMILES： O=C(C1C(C2C=CC=CC=2)=NN(C2C=CC=CC=2)C=1C)NC(C)(C)C

Computed Properties

• Exact Mass: 333.18429
• Monoisotopic Mass: 333.184
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 46.9Ų

Experimental Properties

• Density: 1.09
• Boiling Point: 487.1°C at 760 mmHg
• Flash Point: 248.4°C
• Refractive Index: 1.587
• PSA: 46.92